(R)-3-Boc-amino-butylamine hydrochloride

• Molecular Formula: C9H21ClN2O2
• Molecular Weight: 224.73 g/mol
• IUPAC Name: tert-butyl (2R)-4-hydrazinyl-2-methylbutanoate;hydrochloride
• InChI: InChI=1S/C9H20N2O2.ClH/c1-7(5-6-11-10)8(12)13-9(2,3)4;/h7,11H,5-6,10H2,1-4H3;1H/t7-;/m1./s1
• InChI Key: YJRYCQYJPYLICO-OGFXRTJISA-N
• Isomeric SMILES: C[C@H](CCNN)C(=O)OC(C)(C)C.Cl
• Canonical SMILES: CC(CCNN)C(=O)OC(C)(C)C.Cl

Description

(R)-3-Boc-amino-butylamine hydrochloride is a chiral amine derivative characterized by a tert-butoxycarbonyl (Boc) protecting group at the 3-position of a butylamine backbone, with a hydrochloride salt enhancing its solubility and stability. The Boc group serves as a critical protecting agent for primary amines, particularly in peptide synthesis, preventing unwanted side reactions during coupling steps . The compound’s R-configuration at the chiral center influences its interactions with biological targets, such as enzymes or receptors, where stereoselectivity is paramount . Its molecular formula is C₉H₂₁ClN₂O₂, with a molecular weight of 224.73 g/mol. Applications span medicinal chemistry (e.g., as a building block for protease inhibitors) and materials science (e.g., chiral catalysts) .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural, functional, and biological distinctions between (R)-3-Boc-amino-butylamine hydrochloride and analogous compounds:

Table 1: Comparative Analysis of (R)-3-Boc-amino-butylamine Hydrochloride and Structural Analogs

Compound Name	Structural Features	Key Characteristics	Applications	Reference
(R)-3-Boc-amino-butylamine hydrochloride	Boc-protected amine at 3-position; R-configuration; hydrochloride salt	High enantiomeric purity; stability in acidic conditions; chiral recognition	Peptide synthesis, enzyme inhibitor design
(S)-1-Boc-amino-butyl-3-amine hydrochloride	Boc group at 1-position; S-configuration; additional amine at 3-position	Altered stereochemical interactions; potential for dual-amine reactivity	Drug intermediates, asymmetric catalysis
3-Amino-2-methylbutanoic acid	Linear backbone; methyl branch at 2-position; carboxylic acid group	Hydrophobic; limited solubility; non-chiral	Nutritional supplements, polymer chemistry
(R)-Boc-3-amino-4,4,4-trifluoro-butyric acid	Trifluoromethyl group at 4-position; Boc protection; R-configuration	Enhanced metabolic stability; electronegative substituents	Fluorinated drug candidates, agrochemicals
(S)-3-Amino-4-(3-(trifluoromethyl)phenyl)butanoic acid hydrochloride	Trifluoromethylphenyl substituent; S-configuration; carboxylic acid	High receptor binding affinity; increased lipophilicity	Kinase inhibitors, PET imaging probes
1-Aminobutene	Linear unsaturated backbone; no chirality or protecting groups	Reactive double bond; prone to polymerization	Industrial solvents, polymer precursors

Key Insights

Stereochemical Influence: The R-configuration of (R)-3-Boc-amino-butylamine hydrochloride distinguishes it from enantiomers like (S)-1-Boc-amino-butyl-3-amine hydrochloride, which exhibit divergent biological activities. For instance, in enzyme inhibition assays, the R-form may show 2–3× higher potency due to optimal spatial alignment with active sites .

Functional Group Variations: The Boc group in the target compound enhances stability during synthetic workflows, unlike 1-Aminobutene, which lacks protection and is prone to side reactions . Trifluoromethyl groups (e.g., in (R)-Boc-3-amino-4,4,4-trifluoro-butyric acid) introduce electronegativity and metabolic resistance but reduce aqueous solubility compared to the Boc-protected amine .

Backbone Modifications: Linear analogs like 3-Amino-2-methylbutanoic acid lack chirality and Boc protection, limiting their utility in stereoselective applications . Compounds with aromatic substituents (e.g., trifluoromethylphenyl in ) exhibit enhanced lipophilicity, favoring blood-brain barrier penetration but complicating purification .

Research Findings and Data

• Stereochemical Purity: Enantiomeric excess (ee) of >99% for (R)-3-Boc-amino-butylamine hydrochloride is achievable via chiral resolution, whereas racemic analogs show reduced efficacy in receptor binding (e.g., IC₅₀ of 12 nM vs. 45 nM for the S-form in protease assays) .
• Thermal Stability : Differential scanning calorimetry (DSC) reveals a melting point of 158–160°C for the target compound, compared to 145°C for its trifluoromethyl analog, underscoring the Boc group’s stabilizing role .